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Cyazofamid Properties and Solubility

Understanding the basic physical and chemical properties of cyazofamid is fundamental for method

development. The table below summarizes key data [1] [2].

Property Value / Description

Chemical Name 4-Chloro-2-cyano-N,N-dimethyl-5-(4-methylphenyl)-1H-imidazole-1-sulfonamide

[1]

CAS RN 120116-88-3 [1]

Molecular
Formula

C₁₃H₁₃ClN₄O₂S [1]

Molecular Weight 324.78 g/mol [1]

Appearance White to almost white powder to crystal [1]

Melting Point 154.0 to 158.0 °C [1]

Water Solubility 0.107 mg/L at 20 °C (Insoluble) [1]
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The table below lists solvents in which cyazofamid is soluble, which is crucial for choosing extraction and

reconstitution solvents [1] [2].

Solvent Solubility

Acetone Soluble [3]

Dichloromethane Soluble [3]

Dimethylformamide (DMF) Soluble (15 mg/mL) [2]

Dimethyl Sulfoxide (DMSO) Soluble (10 mg/mL) [2]

Ethyl Acetate Used in clean-up mobile phase [3]

n-Hexane Used in clean-up mobile phase [3]

Established Extraction and Clean-up Workflow

The following diagram illustrates a validated sample preparation workflow for determining cyazofamid

residues in various crops [3]:
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Sample: Apple, Mandarin,
Cabbage, Green Pepper, etc.

1. Homogenize & Fortify

2. Extract with Acetone

3. Concentrate

4. Partition with
Dichloromethane (DCM)

5. Concentrate

6. Clean-up: Florisil Column

7. Concentrate & Reconstitute

8. HPLC or LC-MS/MS Analysis

Click to download full resolution via product page
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This method has been successfully applied to crops like apple, mandarin, Korean cabbage, green pepper,

potato, and soybean, showing recoveries between 75.3% and 98.5% with coefficients of variation under

10%, which meets standard validation criteria [3].

Analytical HPLC Conditions

For the final analysis, here are two referenced HPLC conditions you can use as a starting point.

Method 1: Multi-purpose Analysis [4]

Column: Agilent HC-C18

Detection: UV at 215 nm
Reported Performance: This method achieved an average recovery of 99.64% [4].

Method 2: Alternative Separation [5]

Column: Newcrom R1 (a reverse-phase column with low silanol activity)

Mobile Phase: Acetonitrile/Water/Phosphoric Acid
MS Compatibility: Replace phosphoric acid with formic acid for LC-MS applications.

Scalability: This method is noted as being scalable for preparative isolation of impurities [5].

Frequently Asked Questions

Q1: What is a common clean-up technique for cyazofamid in complex food matrices? A1: A Florisil

solid-phase extraction (SPE) column is an effective clean-up technique. The cited method uses a mobile

phase of ethyl acetate and n-hexane (30:70, v/v) to elute cyazofamid, effectively removing interfering

compounds from the sample before HPLC analysis [3].

Q2: My cyazofamid recovery is low. What could be the issue? A2: Low recovery can stem from several

points in the workflow:

Incomplete Extraction: Ensure sufficient maceration and vortexing during the acetone extraction

step.
Loss During Partitioning: Check that the dichloromethane partition is performed thoroughly. Using a

separatory funnel and shaking vigorously is key.
Improper Evaporation: When concentrating, avoid high temperatures or evaporating to complete

dryness, as this can lead to compound loss. Cyazofamid is noted as heat-sensitive, so always
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follow the recommended storage temperature of 0-10°C and use gentle evaporation conditions like a

mild nitrogen stream [1] [3].

Q3: Can I use LC-MS/MS for cyazofamid analysis? A3: Yes. The research method was successfully

confirmed using LC-MS/MS [3]. Furthermore, the HPLC method on the Newcrom R1 column can be

adapted for mass spectrometry by replacing phosphoric acid with formic acid in the mobile phase [5].

Key Troubleshooting and Safety Notes

Heat Sensitivity: Always note that cyazofamid is heat-sensitive. Store standards and samples
refrigerated and avoid excessive heat during concentration steps [1].

Solvent Compatibility: When switching to LC-MS/MS, ensure all solvents and additives are MS-
compatible (e.g., formic acid instead of phosphoric acid) [5].

Safety: Cyazofamid is classified as harmful if swallowed, in contact with skin, or inhaled, and is very
toxic to aquatic life. Always wear appropriate personal protective equipment (PPE) including gloves

and lab coat, and work in a well-ventilated area [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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solvent-optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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